Cas no 1221725-55-8 (1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride)

• Product Name: 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride
• CAS No: 1221725-55-8
• MF: C₁₁H₁₂ClF₂N₃
• MW: 259.682888031006
• CID: 4578818
• Update Time: 2025-05-22

1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-difluorophenyl)methyl]-4-methyl-1H-pyrazol-5-amine hydrochloride
• 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride

• Inchi： 1S/C11H11F2N3.ClH/c1-7-5-15-16(11(7)14)6-8-4-9(12)2-3-10(8)13;/h2-5H,6,14H2,1H3;1H
• InChI Key： OFDXIAATPBRNIX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CC=C2F)C(N)=C(C)C=N1.[H]Cl

Experimental Properties

• Melting Point: 208-210 °CEnamineEN300-59720

1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride

1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride: A Comprehensive Overview

The compound 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride (CAS No. 1221725-55-8) is a highly specialized chemical entity with significant potential in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a pyrazole ring, a difluorophenyl group, and an amine functionality, making it a versatile building block for drug development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive molecules. The presence of the difluorophenyl group in this compound adds electronic diversity, enhancing its ability to interact with biological targets. Moreover, the hydrochloride salt form ensures optimal solubility and stability, which are critical for pharmacological applications.

One of the most notable advancements involving this compound is its role in the development of selective serotonin reuptake inhibitors (SSRIs). Researchers have demonstrated that the pyrazole core can be effectively modified to modulate neurotransmitter activity, offering potential benefits for treating depression and anxiety disorders. Additionally, the compound's ability to act as a template for bioisosteric replacements has opened new avenues for designing more potent and selective drugs.

The synthesis of 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the difluorophenyl group. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production feasible.

In terms of biological evaluation, this compound has shown remarkable activity in preclinical models. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity for certain receptor subtypes has been validated through advanced molecular modeling techniques, reinforcing its value in drug discovery.

Another area where this compound has made a significant impact is in the field of radiopharmaceuticals. Its ability to coordinate with metal ions makes it a promising candidate for imaging agents in nuclear medicine. Researchers have explored its use as a chelating agent for positron emission tomography (PET) imaging, which could revolutionize diagnostic procedures in oncology and neurology.

The environmental impact of this compound has also been a subject of recent investigations. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current regulatory requirements for pharmaceuticals. However, further research is needed to assess its long-term persistence in different environmental matrices.

In conclusion, 1-(2,5-Difluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Hydrochloride (CAS No. 1221725-55-8) represents a cutting-edge chemical entity with diverse applications in drug development and beyond. Its unique structure, combined with advancements in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an even more pivotal role in shaping the future of pharmaceutical science.